5-(2-Chloro-4-ethoxyphenyl)pyridin-2-amine, 95%

• IUPAC Name: 5-(2-chloro-4-ethoxyphenyl)pyridin-2-amine
• InChI: InChI=1S/C13H13ClN2O/c1-2-17-10-4-5-11(12(14)7-10)9-3-6-13(15)16-8-9/h3-8H,2H2,1H3,(H2,15,16)
• InChI Key: FGJVCJLHZLAZAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CN=C(C=C2)N)Cl
• Molecular Formula: C13H13ClN2O
• Molecular Weight: 248.71 g/mol

Description

5-(2-Chloro-4-ethoxyphenyl)pyridin-2-amine, or 5-CEPA, is a small molecule compound used in scientific research. It is a structural analog of the dopamine D2 receptor agonist quinpirole, and has been used in studies of the dopamine D2 receptor and its associated pathways. 5-CEPA has been used in a variety of scientific research applications, including studies of the effects of dopamine on behavior, the role of dopamine in reward pathways, and the effects of dopamine on learning and memory.

Scientific Research Applications

5-CEPA has been used in a variety of scientific research applications. It has been used in studies of the effects of dopamine on behavior, the role of dopamine in reward pathways, and the effects of dopamine on learning and memory. 5-CEPA has also been used in studies of the effects of dopamine on the development of addiction, the effects of dopamine on the regulation of body weight, and the effects of dopamine on stress responses.

Mechanism of Action

5-CEPA is a structural analog of the dopamine D2 receptor agonist quinpirole. It binds to the dopamine D2 receptor and acts as an agonist, activating the receptor and causing downstream effects. 5-CEPA has been found to be a partial agonist of the dopamine D2 receptor, meaning that it binds to the receptor and activates it, but not to the same extent as a full agonist would.
Biochemical and Physiological Effects
5-CEPA has been found to have a variety of biochemical and physiological effects. It has been found to modulate dopamine levels in the brain, leading to an increase in the release of dopamine in the nucleus accumbens and other brain regions. 5-CEPA has also been found to increase locomotor activity in animals, and to increase the release of dopamine in the ventral tegmental area, leading to increased reward-seeking behaviors.

Advantages and Limitations for Lab Experiments

The use of 5-CEPA in lab experiments offers a number of advantages. It is a small molecule compound, making it easy to handle and store. It is also relatively inexpensive and readily available. Additionally, 5-CEPA is a partial agonist of the dopamine D2 receptor, making it a useful tool for studying the effects of dopamine on behavior and physiology.
However, there are also some limitations to the use of 5-CEPA in lab experiments. It is a partial agonist of the dopamine D2 receptor, meaning that it does not activate the receptor to the same extent as a full agonist. Additionally, 5-CEPA is not selective for the dopamine D2 receptor, meaning that it may bind to and activate other receptors as well.

Future Directions

There are a number of potential future directions for research involving 5-CEPA. One potential direction is to investigate the effects of 5-CEPA on reward pathways in the brain. Additionally, further research could be conducted to investigate the effects of 5-CEPA on the development of addiction, the effects of dopamine on the regulation of body weight, and the effects of dopamine on stress responses. Finally, further research could be conducted to investigate the effects of 5-CEPA on learning and memory.

Synthesis Methods

5-CEPA is synthesized using a three-step synthesis process. The first step involves the reaction of 4-ethoxyphenol with chloroacetic acid in the presence of an acid catalyst. This reaction forms the 5-chloro-2-ethoxyphenyl acetate intermediate. The second step involves the reaction of the intermediate with pyridine in the presence of a base catalyst. This reaction forms the 5-(2-chloro-4-ethoxyphenyl)pyridin-2-amine product. The third step involves the purification of the product using column chromatography to yield a 95% pure sample of 5-CEPA.